Cas no 1799241-17-0 ((2E)-3-(furan-3-yl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]prop-2-enamide)

(2E)-3-(furan-3-yl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]prop-2-enamide is a synthetic organic compound featuring a furan ring and a prop-2-enamide moiety linked to a hydroxy-methylthio-substituted propyl group. Its structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly due to the presence of reactive functional groups, including the α,β-unsaturated amide and thioether. The furan ring may confer aromatic stability while enabling further derivatization. The hydroxyl and methylthio groups enhance solubility and reactivity, facilitating selective modifications. This compound’s well-defined stereochemistry (E-configuration) and functional diversity make it a valuable candidate for targeted molecular design in medicinal chemistry or material science applications.
(2E)-3-(furan-3-yl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]prop-2-enamide structure
1799241-17-0 structure
Product Name:(2E)-3-(furan-3-yl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]prop-2-enamide
CAS No:1799241-17-0
MF:C12H17NO3S
MW:255.333282232285
CID:5375308
Update Time:2025-05-19

(2E)-3-(furan-3-yl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (E)-3-(furan-3-yl)-N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)prop-2-enamide
    • (2E)-3-(furan-3-yl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]prop-2-enamide
    • Inchi: 1S/C12H17NO3S/c1-12(15,9-17-2)8-13-11(14)4-3-10-5-6-16-7-10/h3-7,15H,8-9H2,1-2H3,(H,13,14)/b4-3+
    • InChI Key: NHAZADVJSKNKJW-ONEGZZNKSA-N
    • SMILES: C(NCC(O)(C)CSC)(=O)/C=C/C1C=COC=1

(2E)-3-(furan-3-yl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]prop-2-enamide Pricemore >>

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Additional information on (2E)-3-(furan-3-yl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]prop-2-enamide

Comprehensive Overview of (2E)-3-(furan-3-yl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]prop-2-enamide (CAS No. 1799241-17-0)

The compound (2E)-3-(furan-3-yl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]prop-2-enamide (CAS No. 1799241-17-0) is a synthetic organic molecule that has garnered significant interest in pharmaceutical and biochemical research due to its unique structural features. This enamide derivative incorporates a furan ring, a hydroxy-methyl group, and a methylsulfanyl moiety, making it a versatile candidate for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its ability to interact with various enzymes and receptors.

In recent years, the demand for novel bioactive compounds like (2E)-3-(furan-3-yl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]prop-2-enamide has surged, driven by advancements in precision medicine and targeted therapies. This compound's furan-3-yl group is known to contribute to its electron-rich properties, which are crucial for forming hydrogen bonds and van der Waals interactions in biological systems. Such characteristics are highly sought after in the design of small-molecule inhibitors and allosteric modulators, aligning with current trends in AI-driven drug discovery and computational chemistry.

The methylsulfanyl functional group in CAS No. 1799241-17-0 adds another layer of complexity, as sulfur-containing compounds often exhibit enhanced bioavailability and metabolic stability. This makes the compound a promising scaffold for developing therapeutic agents with improved pharmacokinetic profiles. Additionally, the presence of a hydroxy-methyl group enhances its solubility, a critical factor in drug formulation and delivery systems. These attributes have led to increased searches for "sulfur-based drug candidates" and "furan derivatives in medicine" across scientific databases and search engines.

From a synthetic chemistry perspective, the preparation of (2E)-3-(furan-3-yl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]prop-2-enamide involves multi-step organic reactions, including amide coupling and stereoselective synthesis. The E-configuration of the prop-2-enamide moiety is particularly noteworthy, as it influences the compound's spatial orientation and binding affinity. This has sparked discussions in online forums and research communities about "stereochemistry in drug design" and "enamide synthesis techniques", reflecting the growing curiosity around this molecule.

Beyond its pharmaceutical potential, CAS No. 1799241-17-0 has also piqued interest in material science due to its conjugated double bonds and aromatic furan ring. These features make it a candidate for organic electronics and photovoltaic applications, where π-conjugated systems are essential for charge transport. As sustainability becomes a global priority, searches for "green chemistry alternatives" and "bio-based materials" have highlighted the relevance of such compounds in eco-friendly innovations.

In conclusion, (2E)-3-(furan-3-yl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]prop-2-enamide represents a multifaceted compound with broad implications across biomedical research and advanced materials. Its structural elegance and functional diversity align with contemporary scientific inquiries, making it a subject of ongoing exploration. For researchers and industry professionals, understanding its properties and applications is key to unlocking its full potential in next-generation therapeutics and sustainable technologies.

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